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Compound of Interest

Compound Name:
5-Bromo-1,5-dihydroimidazo[1,2-

a]pyridine

Cat. No.: B12451057

Get Quote

CAS: 69214-09-1 | Formula: C₇H₅BrN₂ | MW: 197.03 g/mol [1]

Part 1: Executive Summary & Technical Context
For the attention of: Medicinal Chemists, Process Safety Engineers, and Lab Managers.

5-Bromoimidazo[1,2-a]pyridine is a critical bicyclic heteroaromatic scaffold, distinct from its

more common 6-bromo isomer (used in Zolpidem-class drugs). Its utility lies in the unique

reactivity of the C-5 position, which is peri-positioned to the bridgehead nitrogen, offering

specific steric and electronic environments for Suzuki-Miyaura cross-couplings and Groebke–

Blackburn–Bienaymé (GBB) multicomponent reactions.

However, this utility comes with specific physical handling challenges. With a melting point

range of 61–68°C, this compound is prone to "gumming" or fusing under mechanical stress

(e.g., milling) or elevated ambient temperatures. Furthermore, as an alkyl/aryl halide and

nitrogen heterocycle, it presents risks of skin sensitization and respiratory irritation that

standard SDSs often under-articulate.
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This guide moves beyond generic GHS classifications to provide a field-proven protocol for the

safe storage, manipulation, and disposal of 5-Bromoimidazo[1,2-a]pyridine.

Part 2: Physicochemical Profile & Identification
Accurate identification is the first step in safety. The low melting point is the critical parameter

for handling.

Property Data Operational Implication

Appearance White to pale brown solid

Darkening indicates oxidation

or photolysis. Discard if dark

brown/black.

Melting Point 61–68°C

CRITICAL: Do not grind

vigorously. Store away from

heat sources.

Solubility DMSO, DMF, MeOH, CHCl₃

Soluble in polar aprotic

solvents; ideal for stock

solutions.

LogP ~2.0 (Predicted)
Moderate lipophilicity;

penetrates skin barriers easily.

pKa ~5.15 (Conjugate acid)

Weakly basic; compatible with

standard silica

chromatography.

Part 3: Hazard Identification & Risk Assessment
GHS Classification: Warning (Category 4)

While the SDS lists standard irritant warnings, the mechanism of toxicity informs our safety

choices.

H302/H312/H332 (Harmful): Halogenated imidazopyridines can act as alkylating agents or

metabolic disruptors.
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H319 (Eye Irritation): The basic nitrogen lone pair can react with mucosal membranes,

causing severe irritation.

Sensitization Risk: Although not always explicitly labeled, fused pyridine-bromides should be

treated as potential sensitizers.

Operational Hazard Decision Matrix
The following logic flow dictates the level of containment required based on the physical state

and quantity of the compound.

Handling 5-Bromoimidazo[1,2-a]pyridine

Physical State?

Solid / Powder Solution (DMSO/DMF)

Quantity? Concentration?

< 100 mg > 100 mg

Standard Fume Hood
Nitrile Gloves (Double)

Static Control Required
Avoid Spatula Friction

Respiratory Protection (N95/P100)

> 0.1 M < 0.1 M

Penetration Risk High
Use Laminate/Silver Shield Gloves

Standard Nitrile Gloves
Splash Goggles
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Figure 1: Decision matrix for PPE and Engineering Controls based on state and quantity.

Part 4: Safe Handling & Experimental Protocols
Storage & Stability

Temperature: Store at 2–8°C. Room temperature storage is acceptable for short durations,

but long-term storage above 25°C can lead to degradation due to the low melting point.

Atmosphere: Hygroscopic. Store under Argon or Nitrogen.

Light: Protect from light. The C-Br bond is susceptible to photolytic cleavage over time,

liberating radical species and turning the solid brown.

Weighing & Transfer Protocol (The "Sticky Solid"
Problem)
Due to its low melting point (61°C), friction from a metal spatula can locally heat the solid,

causing it to stick or fuse.

Equilibrate: Allow the vial to reach room temperature before opening to prevent condensation

(hydrolysis risk).

Anti-Static Measures: Use an anti-static gun on the weighing boat. The powder is often fluffy

and prone to static fly-away.

Tooling: Use a PTFE-coated spatula or a glass scoop. Avoid vigorous scraping.

Dissolution: If preparing a stock solution, add the solvent (DMSO) to the solid, not vice versa,

to minimize dust generation.

Reaction Setup: C-5 Activation
The 5-position is electronically unique. The following workflow illustrates the standard safety

checkpoints for a Suzuki Coupling using this scaffold.
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Figure 2: Safety workflow for Palladium-catalyzed cross-coupling of 5-Bromoimidazo[1,2-

a]pyridine.

Part 5: Emergency Response & First Aid
Self-validating protocol: Do not proceed to the next step until the current step is verified.

Skin Contact (Solid or Solution)
Immediate Action: Brush off loose powder gently. Do not rub (friction aids absorption).

Rinse: Flush with copious water for 15 minutes.

Verification: Check for "soapy" feeling (base burn) or redness.

Treatment: If dissolved in DMSO, assume systemic absorption. Seek medical attention

immediately.

Spill Cleanup (Low-Melting Solid)
Do NOT use a vacuum cleaner (exhaust can disperse fine dust).

Do NOT use hot water (will melt the compound, making it a sticky resin).

Protocol:

Cover spill with wet sand or vermiculite.

Scoop into a sealable container.

Wipe area with Ethanol (solubilizes the residue better than water).

Final wash with soapy water.
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Part 6: Toxicological Insights
While specific LD50 data is often lacking for this specific isomer, we extrapolate from the

imidazo[1,2-a]pyridine class.

Acute Toxicity: Treat as Category 4 (Harmful).

Mutagenicity: Many halogenated heterocycles are positive in Ames tests due to their ability

to intercalate DNA or alkylate bases. Handle as a potential mutagen.

Target Organs: Liver (metabolic processing of the pyridine ring) and Central Nervous System

(GABAergic activity of the scaffold).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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